Cas no 712323-92-7 (2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)-)

2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)- structure
712323-92-7 structure
Product name:2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)-
CAS No:712323-92-7
MF:C9H12O2
MW:152.190382957458
CID:558022

2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-carboxaldehyde,1-ethyl-4-oxo-, (1S)-
    • 2-Cyclohexene-1-carboxaldehyde, 1-ethyl-4-oxo-, (1S)- (9CI)
    • Reaxys ID: 15501963
    • 2-Cyclohexene-1-carboxaldehyde, 1-ethyl-4-oxo-, (1S)-
    • Inchi: 1S/C9H12O2/c1-2-9(7-10)5-3-8(11)4-6-9/h3,5,7H,2,4,6H2,1H3/t9-/m1/s1
    • InChI Key: JMGPUKGNYNDWNY-SECBINFHSA-N
    • SMILES: [C@@]1(CC)(C=O)CCC(=O)C=C1

Computed Properties

  • Exact Mass: 152.084
  • Monoisotopic Mass: 152.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Density: 1.096±0.06 g/cm3(Predicted)
  • Boiling Point: 252.5±40.0 °C(Predicted)

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